Cas no 137729-23-8 (CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE&)

• Product Name: CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE&
• CAS No: 137729-23-8
• MF: Cl₂H₁₅N₅Ru
• MW: 257.128596544266
• CID: 901900
• Update Time: 2026-04-29

CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE& Chemical and Physical Properties

Names and Identifiers

• CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE&
• chlororuthenium(1+) chloride pentaammoniate
• azane,chlororuthenium(1+),chloride
• ChloropentaaMMinerutheniuM(II) chloride

Computed Properties

• Exact Mass: 235.8609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 314-315 °C(lit.)
• PSA: 152.5

CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE& Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE&

Introduction to CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE (CAS No. 137729-23-8) and Its Applications in Modern Chemical Biology

CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE, with the chemical formula C₁₀H₁₅N₅RuCl₅, is a significant compound in the field of inorganic chemistry and pharmaceutical research. Its unique structural and electronic properties make it a valuable tool for various applications, particularly in the development of novel therapeutic agents and catalytic systems. The compound is characterized by its complex coordination sphere, featuring five ammonia (NH₃) ligands and five chloride (Cl) ions surrounding the central ruthenium(II) ion, Ru(II). This configuration contributes to its remarkable stability and reactivity, which are exploited in multiple scientific domains.

The CAS No. 137729-23-8 provides a unique identifier for this chemical substance, ensuring precise classification and reference in scientific literature. This numbering system is essential for researchers to accurately track and utilize the compound in their experiments. CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE belongs to the family of transition metal complexes, which have garnered considerable attention due to their diverse applications in medicine, materials science, and environmental chemistry.

In recent years, CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE has been extensively studied for its potential in medicinal chemistry. The compound’s ability to generate reactive oxygen species (ROS) under specific conditions has opened new avenues for its use as an anticancer agent. Researchers have demonstrated that this complex can induce apoptosis in cancer cells by disrupting mitochondrial function and enhancing oxidative stress. Furthermore, its ability to selectively target tumor cells while minimizing damage to healthy tissues makes it an attractive candidate for developing targeted therapies.

One of the most compelling aspects of CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE is its versatility in catalytic applications. The compound exhibits excellent redox activity, which allows it to participate in various organic transformations. For instance, it has been employed as a catalyst in the oxidation of alcohols and the reduction of ketones, showcasing its potential in synthetic chemistry. The high efficiency and selectivity of this catalyst make it a valuable asset in industrial processes where precision and yield are critical.

The structural integrity of CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE also lends itself to material science applications. Transition metal complexes like this one can be incorporated into polymers and nanoparticles to enhance their functional properties. For example, when integrated into photocatalytic materials, they can improve light absorption and charge separation, leading to more efficient solar energy conversion systems. Additionally, their luminescent properties make them suitable for use in sensors and imaging agents.

Recent advancements in computational chemistry have further illuminated the potential of CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE. Molecular modeling studies have revealed insights into its electronic structure and reactivity mechanisms, providing a foundation for designing derivatives with enhanced properties. These simulations have also helped predict how modifications to the ligand framework can influence the compound’s biological activity, guiding the development of next-generation therapeutic agents.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE. Preclinical studies have shown promising results in treating various diseases, including neurodegenerative disorders and infectious diseases. The compound’s ability to cross the blood-brain barrier has opened up possibilities for treating neurological conditions that were previously difficult to address with conventional drugs. Moreover, its antimicrobial properties have led to investigations into its efficacy against drug-resistant pathogens.

In conclusion, CHLOROPENTAAMMINERUTHENIUM(II) CHLORIDE (CAS No. 137729-23-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers working on cutting-edge applications in medicinal chemistry, catalysis, material science, and beyond. As our understanding of this compound continues to evolve, so too will its potential contributions to advancing scientific knowledge and technological innovation.